Cas no 55908-67-3 (2-benzhydrylidene-4-ethoxy-4-oxobutanoic Acid)

• Product name: 2-benzhydrylidene-4-ethoxy-4-oxobutanoic Acid
• CAS No: 55908-67-3
• MF: C₁₉H₁₈O₄
• MW: 310.34382
• CID: 944675
• PubChem ID: 265736

2-benzhydrylidene-4-ethoxy-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-benzhydrylidene-4-ethoxy-4-oxobutanoic Acid
• 2-(diphenylmethylidene)-4-ethoxy-4-oxobutanoic acid
• AC1L6ELQ
• AC1Q64YV
• AG-K-01750
• AR-1C9187
• Benzhydryliden-bernsteinsaeure-4-aethylester
• benzhydrylidene-succinic acid-4-ethyl ester
• CTK5A4356
• NSC102074
• 55908-67-3
• NSC-102074
• DS-003912
• DTXSID70295461
• 2-benzhydrylidene-4-ethoxy-4-oxo-butanoic acid

• Inchi： InChI=1S/C19H18O4/c1-2-23-17(20)13-16(19(21)22)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3,(H,21,22)
• InChI Key： ZESSIJOQUZYQAV-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(=C(C1=CC=CC=C1)C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 310.12054
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 3.52630